3-benzyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-imine

• IUPAC Name: 3-benzyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-imine
• InChI: InChI=1S/C17H17N3S/c18-16-15-13-8-4-5-9-14(13)21-17(15)19-11-20(16)10-12-6-2-1-3-7-12/h1-3,6-7,11,18H,4-5,8-10H2
• InChI Key: UNCDPLBGPGBOAD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN(C3=N)CC4=CC=CC=C4
• Molecular Formula: C17H17N3S
• Molecular Weight: 295.4 g/mol

Description

The compound belongs to a class of heterocyclic compounds that have garnered interest due to their unique structural and chemical properties. These compounds are synthesized through various chemical reactions, leveraging their potential in diverse scientific applications.

Synthesis Analysis

The synthesis of related heterocyclic tetrahydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidinone derivatives involves base-catalyzed reactions of nucleophilic reagents with carbodiimides, obtained by the aza-Wittig reaction of iminophosphorane with aromatic isocyanates (Chen & Liu, 2019). This method highlights the chemical versatility and the ability to introduce various functional groups into the heterocyclic framework.

Molecular Structure Analysis

The crystal and molecular structure analysis of related compounds, such as 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4[3H]one, has been described, revealing that these compounds crystallize in specific space groups and are stabilized by intermolecular interactions (Ziaulla et al., 2012).

Chemical Reactions and Properties

The chemical reactivity and properties of these compounds are influenced by their nucleophilic and electrophilic centers, enabling a variety of chemical reactions. For example, the reaction of carbodiimides with secondary amines to give 2-dialkylamino derivatives illustrates the compounds' reactivity towards nucleophiles (Ding, Yang, & Zhu, 2003).

Physical Properties Analysis

The physical properties, such as crystallization and solubility, are crucial for understanding the practical applications and handling of these compounds. While specific details on the physical properties of the exact compound named in the query are scarce, related research indicates significant variability in these properties based on structural modifications (Chen & Liu, 2019).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with various reagents, are defined by the heterocyclic structure of these compounds. For instance, the synthesis process itself, involving aza-Wittig reactions and base-catalyzed cyclizations, highlights the reactive nature and chemical versatility of these molecules (Chen & Liu, 2019).

Safety and Hazards

The safety and hazards associated with “3-benzyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-imine” are not explicitly mentioned in the available resources.

Future Directions

The future directions for research on “3-benzyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-imine” could involve further exploration of its potential anticancer activity. Additionally, the development of new synthesis methods and the study of its physical and chemical properties could be areas of future research.

Mechanism of Action

Target of Action

It’s known that similar compounds have shown significant activity against several cancer cell lines, including sf-539 (cns cancer), hct-116 (colon cancer), ovcar-8 (ovarian cancer), pc-3 (prostate cancer), and ccrf-cem (leukemia) .

Mode of Action

It’s known that similar compounds interact with their targets to exert anticancer effects .

Biochemical Pathways

It’s known that similar compounds have been used to screen for anticancer activity, suggesting they may affect pathways related to cell proliferation and survival .

Result of Action

Similar compounds have shown significant activity against several cancer cell lines , suggesting they may induce cell death or inhibit cell proliferation.

Action Environment